2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide

• IUPAC Name: 2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide
• InChI: InChI=1S/C11H16BrN3O/c1-8-9(12)5-6-10(13-8)15(4)7-11(16)14(2)3/h5-6H,7H2,1-4H3
• InChI Key: XIKOBLMEFYCVLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N(C)CC(=O)N(C)C)Br
• Molecular Formula: C11H16BrN3O
• Molecular Weight: 286.17 g/mol

Description

2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide, also known as BMA-168, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the acetamide family and is commonly used in laboratory experiments to study its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide is not yet fully understood, but it is believed to work by modulating the activity of certain enzymes and receptors in the brain. It has been shown to increase the levels of acetylcholine, a neurotransmitter that is important for memory and learning, and to inhibit the activity of certain enzymes that are involved in the breakdown of this neurotransmitter.
Biochemical and Physiological Effects:
2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide has been shown to have a number of biochemical and physiological effects in laboratory experiments. It has been shown to increase the levels of antioxidants in the brain, which can help to protect against oxidative damage and inflammation. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide in laboratory experiments is its relatively low toxicity and high selectivity for certain enzymes and receptors in the brain. However, one limitation is that it can be difficult to synthesize in large quantities, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on 2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide. One area of interest is in the development of new drugs based on the structure of 2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide that may have even greater neuroprotective effects. Another area of interest is in the study of the long-term effects of 2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide on cognitive function and memory in animal models. Finally, there is also potential for the use of 2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide in the treatment of other neurodegenerative diseases, such as Huntington's disease and multiple sclerosis.

Synthesis Methods

The synthesis of 2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide involves several steps, including the reaction of 5-bromo-6-methylpyridin-2-amine with formaldehyde and paraformaldehyde to form the intermediate compound 2-(5-bromo-6-methylpyridin-2-yl)formaldehyde. This intermediate is then reacted with N,N-dimethylacetamide to yield the final product, 2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide.

Scientific Research Applications

2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where 2-[(5-bromo-6-methylpyridin-2-yl)-methylamino]-N,N-dimethylacetamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.